![molecular formula C16H18N2O3S B4441656 N-(2,4-dimethylphenyl)-3-[(methylsulfonyl)amino]benzamide](/img/structure/B4441656.png)
N-(2,4-dimethylphenyl)-3-[(methylsulfonyl)amino]benzamide
Overview
Description
N-(2,4-dimethylphenyl)-3-[(methylsulfonyl)amino]benzamide, also known as MS-275, is a potent and selective inhibitor of histone deacetylase (HDAC) enzymes. It is a small molecule drug that has been studied extensively for its potential therapeutic applications in cancer treatment. MS-275 has shown promising results in preclinical studies, and its mechanism of action and biochemical effects have been extensively studied.
Mechanism of Action
N-(2,4-dimethylphenyl)-3-[(methylsulfonyl)amino]benzamide is a potent and selective inhibitor of HDAC enzymes. HDACs are enzymes that remove acetyl groups from histone proteins, leading to the repression of gene expression. N-(2,4-dimethylphenyl)-3-[(methylsulfonyl)amino]benzamide inhibits the activity of HDAC enzymes, leading to an increase in histone acetylation and the activation of gene expression. This leads to the induction of cell cycle arrest and apoptosis in cancer cells.
Biochemical and Physiological Effects:
N-(2,4-dimethylphenyl)-3-[(methylsulfonyl)amino]benzamide has been shown to induce cell cycle arrest and apoptosis in cancer cells. It has also been shown to sensitize cancer cells to other chemotherapeutic agents. N-(2,4-dimethylphenyl)-3-[(methylsulfonyl)amino]benzamide has been shown to inhibit the growth of solid tumors and hematological malignancies in preclinical studies. N-(2,4-dimethylphenyl)-3-[(methylsulfonyl)amino]benzamide has also been shown to have anti-inflammatory effects, and it has been studied for its potential therapeutic applications in autoimmune diseases.
Advantages and Limitations for Lab Experiments
N-(2,4-dimethylphenyl)-3-[(methylsulfonyl)amino]benzamide has several advantages for use in lab experiments. It is a small molecule drug that is relatively easy to synthesize. It has been extensively studied for its potential therapeutic applications in cancer treatment, and its mechanism of action and biochemical effects have been well-characterized. However, N-(2,4-dimethylphenyl)-3-[(methylsulfonyl)amino]benzamide also has some limitations for use in lab experiments. It is a potent and selective inhibitor of HDAC enzymes, which may limit its potential for use in other areas of research. N-(2,4-dimethylphenyl)-3-[(methylsulfonyl)amino]benzamide has also been shown to have some toxic effects in animal studies, which may limit its potential for use in clinical trials.
Future Directions
There are several future directions for research on N-(2,4-dimethylphenyl)-3-[(methylsulfonyl)amino]benzamide. One area of research is the development of new analogs of N-(2,4-dimethylphenyl)-3-[(methylsulfonyl)amino]benzamide with improved pharmacological properties. Another area of research is the study of N-(2,4-dimethylphenyl)-3-[(methylsulfonyl)amino]benzamide in combination with other drugs for the treatment of cancer. N-(2,4-dimethylphenyl)-3-[(methylsulfonyl)amino]benzamide has also been studied for its potential therapeutic applications in autoimmune diseases, and further research in this area may lead to new treatments for these conditions. Finally, the study of the mechanism of action of N-(2,4-dimethylphenyl)-3-[(methylsulfonyl)amino]benzamide may lead to new insights into the regulation of gene expression and the development of new therapeutic targets.
Scientific Research Applications
N-(2,4-dimethylphenyl)-3-[(methylsulfonyl)amino]benzamide has been extensively studied for its potential therapeutic applications in cancer treatment. It has shown promising results in preclinical studies, particularly in the treatment of solid tumors and hematological malignancies. N-(2,4-dimethylphenyl)-3-[(methylsulfonyl)amino]benzamide has been shown to induce cell cycle arrest and apoptosis in cancer cells, and it has also been shown to sensitize cancer cells to other chemotherapeutic agents. N-(2,4-dimethylphenyl)-3-[(methylsulfonyl)amino]benzamide has been studied in combination with other drugs in clinical trials, and it has shown promising results in the treatment of various types of cancer.
properties
IUPAC Name |
N-(2,4-dimethylphenyl)-3-(methanesulfonamido)benzamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N2O3S/c1-11-7-8-15(12(2)9-11)17-16(19)13-5-4-6-14(10-13)18-22(3,20)21/h4-10,18H,1-3H3,(H,17,19) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XOQAYLJIPMHCFB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)NC(=O)C2=CC(=CC=C2)NS(=O)(=O)C)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.